Cas no 2639421-36-4 (Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate)

• Product Name: Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate
• CAS No: 2639421-36-4
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 5664104
• PubChem ID: 165896233
• Update Time: 2025-07-02

Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27731387
• tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate
• 2639421-36-4
• Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate

• Inchi： 1S/C14H20ClNO3/c1-9(16)8-18-11-7-5-6-10(12(11)15)13(17)19-14(2,3)4/h5-7,9H,8,16H2,1-4H3
• InChI Key： DPWWFEGXKVRFSF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=O)OC(C)(C)C)OCC(C)N

Computed Properties

• Exact Mass: 285.1131712g/mol
• Monoisotopic Mass: 285.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate

Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate (CAS No. 2639421-36-4): A Comprehensive Overview

Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate, with the chemical formula C₁₅H₁₉ClNO₃, is a compound of significant interest in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2639421-36-4, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a tert-butyl group and an amino propoxy side chain makes it a versatile intermediate in synthesizing complex molecules, particularly in the realm of medicinal chemistry.

The< strong>tert-butyl group, a bulky alkyl group, is known for its steric hindrance properties, which can influence the reactivity and selectivity of chemical reactions. This feature is particularly valuable in designing molecules that require specific spatial orientations to interact effectively with biological targets. On the other hand, the< strong>2-aminopropoxy moiety introduces a polar and basic functional group, enhancing the compound's solubility in polar solvents and its potential for hydrogen bonding interactions. These characteristics make Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate a promising candidate for further exploration in various biochemical pathways.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological processes at the molecular level. The< strong>3-(2-aminopropoxy)-2-chlorobenzoate scaffold has shown potential in several areas of research, including anti-inflammatory, anti-cancer, and neuroprotective applications. The chlorobenzene core provides a rigid aromatic platform that can be easily modified to introduce additional functional groups, thereby tailoring the compound's pharmacological properties.

One of the most exciting developments in the field of medicinal chemistry is the use of computational methods to predict and design drug-like molecules. Advanced computational techniques, such as molecular docking and virtual screening, have enabled researchers to identify potential hits more efficiently than traditional methods. Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate has been subjected to these computational studies, revealing its potential as an inhibitor of various enzymes and receptors involved in disease pathways.

The< strong>tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate molecule has also been explored in the context of drug delivery systems. Its structural features make it an excellent candidate for encapsulating bioactive molecules within liposomes or other nanoparticle formulations. This approach has shown promise in improving the bioavailability and targeted delivery of therapeutic agents, particularly in oncology applications.

In addition to its pharmaceutical applications, Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate has found utility in agrochemical research. The< strong>chlorobenzene core is a common structural motif in many pesticides and herbicides, and modifications to this scaffold can lead to novel compounds with enhanced efficacy and reduced environmental impact. Researchers are currently investigating derivatives of Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate as potential candidates for next-generation crop protection agents.

The synthesis of< strong>Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. The process typically begins with the bromination of benzoic acid to introduce a reactive site at the desired position on the aromatic ring. Subsequent nucleophilic substitution reactions with< strong>tert-butanol and< strong>2-aminoethanol complete the formation of the target molecule. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it more feasible to produce larger quantities of this compound for research purposes.

The< strong>CAS No. 2639421-36-4 identifier ensures that researchers have access to reliable information about this compound's properties and safety data. Regulatory agencies require such identifiers to maintain consistency and accuracy in chemical documentation, which is crucial for ensuring compliance with safety standards and environmental regulations.

In conclusion, Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents and crop protection products. As computational methods continue to advance, researchers will be able to more effectively harness the< strong>Tert-butyl 3-(2-aminopropoxy)-2-chlorobenzoate's potential by designing derivatives with enhanced pharmacological properties.